4,4,4-trifluoro-N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]butanamide

• IUPAC Name: 4,4,4-trifluoro-N-[(1-hydroxy-6-methoxy-3,4-dihydro-2H-naphthalen-1-yl)methyl]butanamide
• InChI: InChI=1S/C16H20F3NO3/c1-23-12-4-5-13-11(9-12)3-2-7-15(13,22)10-20-14(21)6-8-16(17,18)19/h4-5,9,22H,2-3,6-8,10H2,1H3,(H,20,21)
• InChI Key: VVPCECITKTUWBC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(CCC2)(CNC(=O)CCC(F)(F)F)O
• Molecular Formula: C16H20F3NO3
• Molecular Weight: 331.33 g/mol

Description

The compound “4,4,4-trifluoro-N-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]butanamide” is a complex organic molecule. It contains a trifluoromethyl group (-CF3), which is often used in medicinal chemistry to improve the metabolic stability and lipophilicity of drug candidates. The molecule also contains a tetrahydronaphthalen-1-yl group, which is a bicyclic structure found in many biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The trifluoromethyl group is known to be electron-withdrawing, which could influence the reactivity of the molecule. The tetrahydronaphthalen-1-yl group is a rigid, bicyclic structure that could influence the molecule’s shape and physical properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its structure and the conditions under which the reactions are carried out. The trifluoromethyl group is generally stable under a variety of conditions, but it can participate in certain types of reactions. The amide bond could be hydrolyzed under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoromethyl group could increase the compound’s lipophilicity, which might influence its solubility and its ability to cross cell membranes.

Scientific Research Applications

Antiviral Activity

• Researchers have investigated the antiviral potential of indole derivatives, which include our compound of interest. . .

Anti-HIV Activity

• Synthesized derivatives of our compound were screened for anti-HIV activity against both HIV-1 (IIIB) and HIV-2 (ROD) strains. .

Biological and Clinical Applications

• Indole derivatives, including our compound, exhibit diverse biological activities. .

Heterocyclic Chemistry

• Indole serves as an important heterocyclic system, forming the backbone of various bioactive molecules. .

Chemical Intermediates and Ligands

• Beyond its biological applications, trifluoro compounds find utility as chemical intermediates. .
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Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific data, it’s difficult to provide a detailed safety assessment.

Future Directions

The study of this compound could provide valuable insights into the properties and potential applications of molecules with similar structures. Future research could involve synthesizing the compound, studying its physical and chemical properties, and testing its biological activity.

Mechanism of Action

Target of Action

It is known that compounds containing the trifluoromethyl group and indole nucleus have been found in many important synthetic drug molecules, which bind with high affinity to multiple receptors .

Mode of Action

The biological activities of trifluoromethyl derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .

Biochemical Pathways

It is known that indole derivatives possess various biological activities, affecting a broad range of biochemical pathways .

Pharmacokinetics

The presence of the trifluoromethyl group in a compound can significantly influence its pharmacokinetic properties .

Result of Action

Compounds containing the trifluoromethyl group and indole nucleus have been found to exhibit a wide range of biological activities .

Action Environment

It is known that the physicochemical properties of the fluorine atom can significantly influence the environmental stability of trifluoromethyl-containing compounds .